Cas no 2004503-94-8 (1-bromo-3,3-difluoro-2,2-dimethylbutane)

• Product Name: 1-bromo-3,3-difluoro-2,2-dimethylbutane
• CAS No: 2004503-94-8
• MF: C₆H₁₁BrF₂
• MW: 201.05234837532
• MDL: MFCD30476104
• CID: 4633379
• PubChem ID: 125528468
• Update Time: 2025-05-21

1-bromo-3,3-difluoro-2,2-dimethylbutane Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-3,3-difluoro-2,2-dimethyl-
• 1-bromo-3,3-difluoro-2,2-dimethylbutane

• MDL： MFCD30476104
• Inchi： 1S/C6H11BrF2/c1-5(2,4-7)6(3,8)9/h4H2,1-3H3
• InChI Key： RPCJELGXMQTSLU-UHFFFAOYSA-N
• SMILES： C(Br)C(C)(C)C(F)(F)C

Additional information on 1-bromo-3,3-difluoro-2,2-dimethylbutane

Recent Advances in the Application of 1-Bromo-3,3-difluoro-2,2-dimethylbutane (CAS: 2004503-94-8) in Chemical and Biomedical Research

The compound 1-bromo-3,3-difluoro-2,2-dimethylbutane (CAS: 2004503-94-8) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and versatile applications. This halogenated alkane, characterized by its bromine and fluorine substituents, serves as a valuable intermediate in organic synthesis and pharmaceutical development. Recent studies have explored its potential in drug discovery, material science, and agrochemical applications, highlighting its role as a key building block for more complex molecules.

One of the most notable applications of 1-bromo-3,3-difluoro-2,2-dimethylbutane is in the synthesis of fluorinated compounds, which are increasingly important in medicinal chemistry. Fluorination often enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel fluorinated kinase inhibitors, showing improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The study emphasized the compound's utility in introducing difluoromethyl groups, a motif known to modulate enzyme interactions.

In addition to its pharmaceutical applications, 1-bromo-3,3-difluoro-2,2-dimethylbutane has been investigated for its role in material science. Researchers at MIT recently reported its use in the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers exhibit potential for use in high-performance coatings and biomedical devices, where durability and biocompatibility are critical. The study, published in Advanced Materials, highlighted the compound's efficiency as a monomer in controlled radical polymerization reactions.

From a mechanistic perspective, the reactivity of 1-bromo-3,3-difluoro-2,2-dimethylbutane has been the subject of several computational and experimental studies. Density functional theory (DFT) calculations have elucidated its preferred reaction pathways, particularly in nucleophilic substitution reactions where the bromine atom serves as a leaving group. These insights are invaluable for designing more efficient synthetic routes and optimizing reaction conditions in industrial settings.

Despite its promising applications, challenges remain in the large-scale production and handling of 1-bromo-3,3-difluoro-2,2-dimethylbutane. Its sensitivity to moisture and tendency to undergo side reactions under certain conditions necessitate careful optimization of synthetic protocols. Recent advancements in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by enabling precise control over reaction parameters and improving yield and purity.

Looking ahead, the continued exploration of 1-bromo-3,3-difluoro-2,2-dimethylbutane is expected to unlock further innovations in drug discovery and material science. Its unique combination of halogen and fluorine substituents offers a versatile platform for the development of next-generation therapeutics and functional materials. Collaborative efforts between academia and industry will be crucial in overcoming current limitations and maximizing its potential.